Cas no 2248319-82-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate
• CAS No: 2248319-82-4
• MF: C₁₈H₁₃NO₆S
• MW: 371.363923788071
• CID: 6612916
• PubChem ID: 165730135
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248319-82-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate
• EN300-6519086

• Inchi： 1S/C18H13NO6S/c20-15-13-8-4-5-9-14(13)16(21)19(15)25-17(22)18(10-11-18)26(23,24)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： LNYMGOJMMNTIDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 371.04635831g/mol
• Monoisotopic Mass: 371.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate (CAS No. 2248319-82-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate (CAS No. 2248319-82-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane carboxylate core linked to a benzenesulfonyl group and an isoindole-1,3-dione moiety, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's cyclopropane ring is of particular interest, as it is known to enhance metabolic stability and bioavailability in drug candidates. Additionally, the benzenesulfonyl group contributes to its potential as a protease inhibitor, a hot topic in the development of therapies for viral infections and cancer.

The synthesis of CAS No. 2248319-82-4 involves multi-step organic reactions, including cyclopropanation and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize this compound, ensuring its suitability for further research. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include material science, where it is investigated for its potential in polymer modification and coatings. The compound's stability under various conditions makes it a candidate for high-performance materials, aligning with the industry's shift toward sustainable and durable products.

Frequently asked questions about this compound include its solubility, stability, and reactivity profile. Researchers often search for "CAS 2248319-82-4 solubility" or "synthetic routes for isoindole derivatives," reflecting the need for detailed technical data. Addressing these queries, studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and DMF, which is advantageous for formulation development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(benzenesulfonyl)cyclopropane-1-carboxylate represents a promising area of research with broad applications. Its structural complexity and functional diversity make it a valuable asset in the quest for innovative solutions in life sciences and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future breakthroughs.